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Compound of Interest

5-Bromothiophene-2-
Compound Name:
carbaldehyde

Cat. No.: B154028

An In-depth Technical Guide to 5-
Bromothiophene-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromothiophene-2-
carbaldehyde (CAS No. 4701-17-1), a pivotal heterocyclic building block in organic synthesis
and medicinal chemistry. This document details its chemical structure, physicochemical
properties, spectroscopic data, synthesis protocols, key reactions, and applications, with a
focus on its role in drug discovery and materials science.

Chemical Structure and Identification

5-Bromothiophene-2-carbaldehyde is a thiophene derivative characterized by a bromine
atom at the 5-position and a formyl group at the 2-position of the thiophene ring.

Chemical Structure:
CAS Number: 4701-17-1[1][2]
Molecular Formula: CsH3BrOS[1][2]

Molecular Weight: 191.05 g/mol [1][3]
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IUPAC Name: 5-bromothiophene-2-carbaldehyde[2][3]

Synonyms: 5-Bromo-2-thiophenecarboxaldehyde, 2-Bromo-5-formylthiophene, 5-
Bromothenaldehyde[3][4]

Physicochemical Properties

5-Bromothiophene-2-carbaldehyde is typically a yellow to brown solid or liquid, depending on
the temperature, and is soluble in common organic solvents like chloroform and methanol.[5][6]
Key physicochemical data are summarized in the table below.

Property Value Reference
Melting Point 55°C [6]

Boiling Point 105-107 °C at 11 mmHg [6]

Density 1.607 g/mL at 25 °C [6]
Refractive Index (n20/D) 1.637 [6]

Flash Point 210.2 °F (99.0 °C) - closed cup

Solubility Soluble in chloroform and 6]

methanol

Clear yellow to brown liquid
Appearance after melting; Yellow to brown [4]16]

solid

Spectroscopic Data

Spectroscopic data are crucial for the identification and characterization of 5-
Bromothiophene-2-carbaldehyde.
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Spectroscopy Data Highlights

Spectra available for this compound. Key shifts
1H NMR . .

are noted in synthesis protocols.
13C NMR Spectra have been recorded for this compound.

Mass spectra data are available, confirming the
Mass Spectrometry (MS) molecular weight

IR spectra are available for functional group
Infrared (IR) Spectroscopy ) o
identification.

UV-Visible Spectroscopy UV-Vis spectra have been documented.

Note: Detailed spectra can be found in various chemical databases. For instance,
ChemicalBook and PubChem provide access to *H NMR, 3C NMR, IR, and mass spectrometry
data.[3][7]

Synthesis and Experimental Protocols

The synthesis of 5-Bromothiophene-2-carbaldehyde is most commonly achieved through the
bromination of 2-thiophenecarboxaldehyde.

Experimental Protocol: Synthesis of 5-Bromothiophene-
2-carbaldehyde[7][11]

Objective: To synthesize 5-Bromothiophene-2-carbaldehyde via electrophilic bromination of
2-thiophenecarboxaldehyde.

Materials:

e 2-Thiophenecarboxaldehyde (6.0 g, 53.5 mmol)
e N-Bromosuccinimide (NBS) (10.4 g, 58.9 mmol)
¢ Anhydrous chloroform (125 mL)

o Deionized water
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e Anhydrous sodium sulfate

Procedure:

» Under a nitrogen atmosphere, dissolve 2-thiophenecarboxaldehyde in anhydrous chloroform.

e Slowly add N-bromosuccinimide to the solution.

 Stir the reaction mixture at room temperature for 12 hours.

 After the reaction is complete, extract the mixture with chloroform (3 x 50 mL).

o Combine the organic phases and wash with deionized water (2 x 50 mL).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

 Purify the crude product by silica gel column chromatography using chloroform as the eluent
to yield 5-Bromothiophene-2-carbaldehyde.

Diagram of Synthesis Pathway:
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Synthesis of 5-Bromothiophene-2-carbaldehyde

2-Thiophenecarboxaldehyde N-Bromosuccinimide

Reaction

Anhydrous Chloroform, RT, 12h

5-Bromothiophene-2-carbaldehyde
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Cross-Coupling Reaction Workflow

Combine Reactants:
- 5-Bromothiophene-2-carbaldehyde
- Phenylboronic acid
- Ni catalyst
- KsPOa4
- 1,4-Dioxane

:

Heat to 80°C and stir for 4 hours

Dilute with EtOAc and filter

Wash with H20 and brine

Dry organic phase and concentrate

Purify product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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